Cas no 7145-06-4 (Phosphoricacid, diethyl (3-methylphenyl)methyl ester)

• Product name: Phosphoricacid, diethyl (3-methylphenyl)methyl ester
• CAS No: 7145-06-4
• MF: C₁₂H₁₉O₄P
• Molecular Weight: 258.25066
• CID: 580218
• PubChem ID: 229783

Phosphoricacid, diethyl (3-methylphenyl)methyl ester Properties

Names and Identifiers

• Phosphoricacid, diethyl (3-methylphenyl)methyl ester
• SureCN5167661; AC1L5I2J; AC1Q6SXP; CTK5D4113; NSC23739; m-methylbenzyl diethyl phosphate; Diethyl-(3-methyl-benzyl)-phosphat; AG-J-30932; AR-1I4522; diethyl 3-methylbenzyl phosphate; Diethyl-< 3-methyl-benzyl> -phosphat;
• NSC-23739
• NSC23739
• 7145-06-4
• diethyl 3-methylbenzyl phosphate
• SCHEMBL5167661
• DTXSID50281983

• Inchi： InChI=1S/C12H19O4P/c1-4-14-17(13,15-5-2)16-10-12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3
• InChIKey： RKOTXEBTOFHCTO-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OCC1=CC=CC(=C1)C

Computed Properties

• 精确分子量: 258.10217
• 同位素质量: 258.10209608g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 17
• 可旋转化学键数量: 7
• 复杂度: 247
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.1
• 拓扑分子极性表面积: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 3.69270